Cas no 2104721-10-8 (1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2104721-10-8
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• CID: 6167427
• PubChem ID: 165849911
• Update Time: 2025-07-23

1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine
• 1-[(5-chlorothiophen-3-yl)methyl]-3-methyl-1H-pyrazol-4-amine
• 2104721-10-8
• EN300-1112321

• Inchi： 1S/C9H10ClN3S/c1-6-8(11)4-13(12-6)3-7-2-9(10)14-5-7/h2,4-5H,3,11H2,1H3
• InChI Key： FRQKDELOKNOPAI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2104721-10-8)

1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a thiophene ring with a pyrazole moiety. This compound, identified by its Chemical Abstracts Service (CAS) number 2104721-10-8, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both 5-chlorothiophen-3-yl and methylpyrazolamine functional groups suggests a versatile chemical entity capable of engaging in multiple biochemical interactions, making it a promising candidate for further exploration.

The structural composition of 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine positions it as a valuable intermediate in the synthesis of more complex molecules. The thiophene ring, known for its aromatic stability and electronic properties, contributes to the compound's overall reactivity and binding affinity. Meanwhile, the pyrazole ring, a heterocyclic structure with nitrogen atoms, is widely recognized for its role in biological activities, including antiviral, anti-inflammatory, and anticancer effects. The combination of these motifs enhances the compound's potential utility in developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine with greater accuracy. Studies suggest that the electron-withdrawing nature of the 5-chlorothiophenyl group may enhance binding interactions with target enzymes or receptors, while the methylpyrazolamine moiety could contribute to metabolic stability. These insights have guided the optimization of synthetic routes to improve yield and purity, facilitating its use in preclinical and clinical trials.

In the realm of drug discovery, 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-amine has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural features align well with scaffolds used in kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases by modulating their catalytic activity. This capability underscores the importance of 1-(5-chlorothiophenyl) and methylpyrazolamine groups in designing molecules with targeted biological effects.

The synthesis of 1-(5-chlorothiophen-3-yl)methyl-3-methyl-1H-pyrazol-4-am ine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include functional group transformations such as chlorination, alkylation, and condensation reactions. The use of advanced catalytic systems has streamlined these processes, reducing reaction times and improving scalability. Additionally, green chemistry principles have been applied to minimize waste and enhance sustainability, ensuring that production methods align with environmental standards.

Investigations into the biological activity of 1-(5-chlorothiophenyl)methylpyrazolamine derivatives have revealed promising results in several disease models. For example, studies on its analogs have shown efficacy in reducing oxidative stress and inflammation, which are hallmark features of chronic conditions like arthritis and neurodegenerative disorders. The ability of this compound to interact with biological targets at the molecular level makes it a valuable tool for understanding disease mechanisms and developing innovative treatments.

The development of novel pharmaceuticals often relies on understanding how structural modifications influence biological activity. In the case of 1-(5-chlorothiophenyl)methylpyrazolamine, subtle changes to the substituents can significantly alter its pharmacological profile. Researchers are exploring strategies to fine-tune these modifications to enhance potency, selectivity, and bioavailability. Computational methods play a crucial role in this process by predicting how different structural variations will impact molecular interactions.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Their unique electronic properties make them effective at modulating enzyme function and receptor binding. The incorporation of a chloro substituent further enhances their reactivity by introducing electrophilic centers that can engage in nucleophilic aromatic substitution reactions. This property has been leveraged to develop novel therapeutic agents with improved pharmacological profiles.

As research continues to evolve, so do the methodologies for studying compounds like 1-(5-chlorothiophenyl)methylpyrazolamine. High-throughput screening technologies allow for rapid testing of large libraries of compounds against various biological targets, accelerating the discovery process. Additionally, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy enable detailed characterization of molecular structures and interactions.

The future prospects for 1-(5-chlorothiophenyl)methylpyrazolamine are promising as it continues to be explored for new therapeutic applications. Its structural versatility makes it a valuable scaffold for designing molecules targeting diverse diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced efficacy and safety profiles.